5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O6/c21-17(13-9-15(26-20-13)14-3-1-6-24-14)19-11-18(22,12-5-8-23-10-12)16-4-2-7-25-16/h1-10,22H,11H2,(H,19,21)
• InChI Key: CWCHWSMMTLBAMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=COC=C3)(C4=CC=CO4)O
• Molecular Formula: C18H14N2O6
• Molecular Weight: 354.3 g/mol
• CAS No.: 2034482-18-1

Description

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O6 and its molecular weight is 354.318. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Activities

The chemical compound 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)isoxazole-3-carboxamide and its analogues have been explored for their antiprotozoal activities. Studies have shown that derivatives of this compound exhibit significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential applications in the treatment of diseases such as sleeping sickness and malaria. The derivatives were found to possess cytotoxic indices considerably higher than that of furamidine, indicating their selectivity and efficacy against these protozoal infections (Patrick et al., 2007).

Synthesis and Chemical Reactivity

Research into the synthesis and reactivity of furan derivatives, including those structurally related to the compound , highlights the broad interest in exploiting furan's chemical properties for creating novel compounds. These studies provide insights into methodologies for synthesizing and manipulating furan-containing molecules, which could include derivatives of this compound. Techniques such as condensation, bromination, and reactions with hydroxylamine or hydrazine hydrate have been employed to create various furan derivatives with potential biological activities (Sasaki & Yoshioka, 1971).

Energetic Material Applications

Compounds based on furazan, a moiety similar to furan, have been synthesized for applications as insensitive energetic materials. This research area explores the synthesis of derivatives that combine furazan with other heterocyclic rings to create compounds with high detonation performance and insensitivity towards impact and friction. Such studies indicate the potential of furan and its derivatives, including this compound, in the development of new materials for safe and efficient energy release (Yu et al., 2017).

Analytical Applications in Food Science

Furan derivatives have also found applications in analytical chemistry, particularly in the analysis of food products. For example, methods have been developed for the high-performance liquid chromatographic determination of compounds such as hydroxymethylfurfural and related furan derivatives in honey. This showcases the relevance of furan derivatives in the development of analytical methods for food quality and safety assessment (Nozal et al., 2001).